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Compound of Interest

Compound Name: Decamethylcyclopentasiloxane

Cat. No.: B1670010 Get Quote

For researchers, cosmetic scientists, and formulation experts, the selection of an appropriate

volatile silicone is a critical step in product development. Cyclomethicones, specifically

cyclotetrasiloxane (D4), cyclopentasiloxane (D5), and cyclohexasiloxane (D6), have long been

cornerstone ingredients prized for their unique sensory and functional benefits. This guide

provides an objective, data-driven comparison of these three key molecules to aid in

formulation decisions.

Cyclomethicones are cyclic, low-viscosity silicone fluids known for their high volatility and

excellent spreading characteristics.[1] They function as transient emollients and carriers in a

wide array of personal care products, from skincare and color cosmetics to hair care.[2][3] Their

primary role is to deliver active ingredients onto the skin or hair and then evaporate, leaving

behind a smooth, non-greasy, and silky finish without residue.[4] The choice between D4, D5,

and D6 often depends on the desired "playtime," skin feel, and volatility required for a specific

formulation.

Physicochemical Properties: A Quantitative
Comparison
The performance of cyclomethicones in cosmetic formulations is a direct result of their distinct

physicochemical properties. As the number of siloxane units in the cyclic structure increases

from four (D4) to six (D6), there is a corresponding increase in molecular weight, boiling point,

viscosity, and flash point, while vapor pressure and volatility decrease. These differences are

summarized in the table below.
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Property
D4
(Cyclotetrasiloxane
)

D5
(Cyclopentasiloxan
e)

D6
(Cyclohexasiloxane
)

INCI Name Cyclotetrasiloxane Cyclopentasiloxane Cyclohexasiloxane

Chemical Formula C₈H₂₄O₄Si₄ C₁₀H₃₀O₅Si₅ C₁₂H₃₆O₆Si₆[5]

Molecular Weight (

g/mol )
296.62 370.77 444.92[5]

Boiling Point (°C) 175 210 245[5][6]

Density (g/cm³ at

25°C)
0.95 0.96 0.97[5]

Viscosity (cSt at 25°C) ~2.5 ~4.0 ~6.8 - 7.0

Vapor Pressure

(mmHg at 25°C)
~1.1 ~0.4 ~0.017[7]

Surface Tension

(mN/m at 25°C)
~17.8 ~18.0 ~18.8[7]

Flash Point (°C) 55 77 91[6][7]

Heat of Vaporization

(kJ/kg)
172 157 ~147

Solubility

Insoluble in water;

soluble in most

anhydrous alcohols

and many cosmetic

solvents.[2]

Insoluble in water;

soluble in most

anhydrous alcohols

and many cosmetic

solvents.

Insoluble in water

(0.0051 mg/L at

23°C); soluble in

many organic

solvents.[7]

Note: Values are approximate and can vary slightly based on the source and purity.

Performance in Cosmetic Formulations
The subtle yet significant differences in the physical and chemical properties of D4, D5, and D6

translate into distinct performance characteristics when incorporated into cosmetic products.
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Performance
Attribute

D4
(Cyclotetrasiloxane
)

D5
(Cyclopentasiloxan
e)

D6
(Cyclohexasiloxane
)

Volatility / Evaporation

Rate
Highest Medium Lowest

"Playtime" on Skin Shortest Medium Longest

Spreadability Very High High Good

Skin Feel
Lightest, driest,

fastest-absorbing feel.

Silky, smooth, and

powdery after-feel.[1]

Richer, more

substantive feel with

longer-lasting slip.

Residue Virtually none.
Leaves a minimal,

non-oily film.

May leave a slightly

more perceptible,

conditioning film.

Solvency for other

Silicones
Excellent Excellent Excellent

D4, with its high volatility, provides a quick-drying, crisp feel, making it suitable for products like

hairsprays and fast-drying antiperspirants.[4] D5 is the most widely used of the three, offering a

balanced profile of spreadability and evaporation that imparts a desirable silky, powdery after-

feel in lotions, creams, and foundations.[1] D6, being the least volatile, offers a longer playtime

and a more substantive, conditioning feel, which can be advantageous in long-wear color

cosmetics and leave-on hair treatments.[6][8]

Experimental Protocols
To objectively quantify the performance differences between D4, D5, and D6, standardized

experimental protocols are essential.

Spreadability Assessment (Parallel-Plate Method)
This method provides a quantitative measure of how easily a fluid spreads under a constant

force, which correlates with the ease of application of a cosmetic product.
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Objective: To measure and compare the spreading diameter of D4, D5, and D6 over a fixed

period.

Apparatus: Two flat, circular glass plates, a ruler or caliper, a standardized weight (e.g., 50g),

and a stopwatch.

Methodology:

Place the bottom glass plate on a level surface with millimetric graph paper underneath for

measurement.

Dispense a precise volume (e.g., 1 mL) of the test cyclomethicone onto the center of the

bottom plate.

Carefully place the second glass plate on top of the sample, ensuring it is centered.

Immediately place the standardized weight at the center of the top plate and start the

stopwatch.

Record the diameter of the spread sample at specified time intervals (e.g., 1, 5, and 10

minutes).

The spreading area can be calculated using the formula: Area = π * (diameter/2)². A larger

diameter at each time point indicates greater spreadability.

Conduct the experiment in triplicate for each sample under controlled temperature and

humidity.

Sensory Panel Evaluation for Skin Feel and After-Feel
This protocol uses a trained panel of assessors to provide a quantitative, descriptive analysis of

the sensory attributes of the cyclomethicones when applied to the skin.

Objective: To profile and compare the sensory characteristics (e.g., spreadability,

absorbency, oiliness, residue, silkiness) of D4, D5, and D6.

Panelists: A panel of 10-15 trained assessors, screened for their sensory acuity and ability to

describe tactile sensations.[9]
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Methodology:

Standardization: Define the sensory attributes to be evaluated (e.g., ease of spreading,

absorption time, oiliness, stickiness, silkiness, amount of residue) and the rating scale

(e.g., a 10-point numerical scale where 1 = low intensity and 10 = high intensity).[9]

Application: A standardized amount (e.g., 0.1 mL) of each coded sample is applied to a

designated area on the panelists' volar forearms.[9]

Evaluation: Panelists evaluate the sensory attributes at specific time points:

T=0 (During application): Ease of spreading, initial feel.

T=2 minutes (After-feel): Absorption, stickiness, oiliness.

T=10 minutes (Late after-feel): Amount of residue, silkiness, softness.

Data Analysis: The data from all panelists are collected and statistically analyzed (e.g.,

using ANOVA) to determine significant differences between the samples for each attribute.
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Caption: Relationship between physicochemical properties and cosmetic performance.
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Caption: Experimental workflow for the spreadability test.
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Conclusion and Regulatory Considerations
The choice between D4, D5, and D6 cyclomethicone is a balance of desired sensory

experience, functional necessity, and regulatory compliance. D5 remains the industry

workhorse due to its versatile and aesthetically pleasing profile. D4 offers rapid evaporation for

specific applications, while D6 provides enhanced playtime and a more conditioning feel.

However, it is crucial for formulators to be aware of the evolving regulatory landscape. For

instance, Octamethylcyclotetrasiloxane (D4) is subject to restrictions in the European Union in

wash-off cosmetic products due to environmental concerns regarding its persistence and

bioaccumulation.[10] As the industry continues to evolve, a thorough understanding of the

distinct properties of each cyclomethicone, backed by objective data, is paramount for

innovative and compliant product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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